Cas no 59020-81-4 (2,3-Octanedione, 5-methyl-)
2,3-Octanedione, 5-methyl- structure
Product Name:2,3-Octanedione, 5-methyl-
CAS No:59020-81-4
MF:C9H16O2
MW:156.222143173218
CID:340149
PubChem ID:20560355
Update Time:2025-04-19
2,3-Octanedione, 5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Octanedione, 5-methyl-
- 5-methyloctane-2,3-dione
- SCHEMBL11326575
- 59020-81-4
- DTXSID10608733
-
- Inchi： 1S/C9H16O2/c1-4-5-7(2)6-9(11)8(3)10/h7H,4-6H2,1-3H3
- InChI Key： QEAIKCJSMDKTMW-UHFFFAOYSA-N
- SMILES： O=C(C(C)=O)CC(C)CCC
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2,3-Octanedione, 5-methyl- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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